Cas no 18820-82-1 (Pyridine hydrobromide)
Pyridine hydrobromide (C₅H₅N·HBr) is a crystalline salt formed by the reaction of pyridine with hydrobromic acid. It is commonly used as a reagent in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The compound offers advantages such as high solubility in polar solvents, making it suitable for reactions requiring a stable source of bromide ions or a mild acid catalyst. Its crystalline structure ensures consistent purity, which is critical for reproducible results in synthetic applications. Pyridine hydrobromide is also employed in the synthesis of pyridinium salts, where its controlled reactivity and stability are beneficial. Proper handling and storage are recommended due to its hygroscopic nature.
Pyridine hydrobromide structure
Product Name:Pyridine hydrobromide
CAS No:18820-82-1
MF:C5H6BrN
MW:160.011840343475
MDL:MFCD00012801
CID:51158
PubChem ID:24858596
Update Time:2025-11-02
Pyridine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- Pyridine hydrobromide
- PYRIDINE HBR
- PYRIDINIUM BROMIDE
- Pyridinehydrobromicacid
- PYRIDINE HYDROBROMATE
- PYRIDINIUM HYDROBROMIDE
- PYRIDINE HYDROBROMIDE PYRIDINE HYDROBROMIDE
- Pyrridinbromohydrate
- Pyridine·hydrogen bromide
- bromo pyridine
- pyridin-2-yl hydrobromide
- Pyridine,hydrobromide (8CI,9CI)
- NSC 167065
- NSC 620577
- Pyridine, compd. with hydrogenbromide (1:1)
- PHBR
- Einecs 242-600-7
- Pyridine hydrobromid
- Pyridine, hydrobromide (1:1)
- DTXSID8066422
- NSC167065
- Pyridine hydrobromide, 98%
- AM808
- STR09884
- J-012119
- MTM9ATZ8BV
- Pyridinehydrobromide
- P1666
- Pyridine hydrobromide, purum, >=98.0% (AT)
- NSC-620577
- J-524099
- NSC620577
- Pyridine, hydrobromide
- 18820-82-1
- CS-W017944
- SB52376
- NSC-167065
- D77817
- AKOS015834075
- FT-0653655
- pyridine;hydrobromide
- CHEMBL1986645
- MFCD00012801
- DB-002867
- DTXCID6035944
-
- MDL： MFCD00012801
- Inchi： 1S/C5H5N.BrH/c1-2-4-6-5-3-1;/h1-5H;1H
- InChI Key： BBFCIBZLAVOLCF-UHFFFAOYSA-N
- SMILES： Br.N1C=CC=CC=1
- BRN： 3615336
Computed Properties
- Exact Mass: 158.96800
- Monoisotopic Mass: 158.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 30.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 12.9A^2
Experimental Properties
- Color/Form: Quasi white crystals
- Density: 0.956
- Melting Point: 217°C(lit.)
- Boiling Point: 115.3°C at 760 mmHg
- Flash Point: 20 °C
- Water Partition Coefficient: Soluble in water.
- PSA: 12.89000
- LogP: 2.03970
- Sensitiveness: Hygroscopic
- Solubility: Uncertain
Pyridine hydrobromide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：3-10
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R20/21/22; R36/37/38
- TSCA：Yes
- Storage Condition：Inert atmosphere,Room Temperature
Pyridine hydrobromide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pyridine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P998918-1g |
Pyridine Hydrobromide |
18820-82-1 | 1g |
$ 58.00 | 2023-09-06 | ||
| TRC | P998918-5g |
Pyridine Hydrobromide |
18820-82-1 | 5g |
$ 75.00 | 2023-09-06 | ||
| TRC | P998918-10g |
Pyridine Hydrobromide |
18820-82-1 | 10g |
$ 92.00 | 2023-09-06 | ||
| Apollo Scientific | OR13635-500g |
Pyridine hydrobromide |
18820-82-1 | 97% | 500g |
£35.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P89750-500g |
Pyridinehydrobromide |
18820-82-1 | 500g |
¥196.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P89750-100g |
Pyridinehydrobromide |
18820-82-1 | 100g |
¥56.0 | 2021-09-08 | ||
| abcr | AB125099-50 g |
Pyridine hydrobromide, 98%; . |
18820-82-1 | 98% | 50g |
€47.80 | 2022-03-25 | |
| abcr | AB125099-250 g |
Pyridine hydrobromide, 98%; . |
18820-82-1 | 98% | 250g |
€82.20 | 2022-03-25 | |
| abcr | AB125099-1 kg |
Pyridine hydrobromide, 98%; . |
18820-82-1 | 98% | 1kg |
€176.00 | 2022-03-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006779-250g |
Pyridine hydrobromide |
18820-82-1 | 98% | 250g |
￥99 | 2024-05-25 |
Pyridine hydrobromide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:18820-82-1)Pyridine hydrobromide
Order Number:LE2551;LE27066872
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:18820-82-1)Pyridinium hydrobromide
Order Number:sfd3142
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Pyridine hydrobromide Related Literature
-
1. Studies on the syntheses of heterocyclic compounds. Part DLXXXIX. A simple route to pyridocarbazolesTetsuji Kametani,Toshio Suzuki,Kimio Takahashi,Yoshifumi Ichikawa,Keiichiro Fukumoto J. Chem. Soc. Perkin Trans. 1 1975 413
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2. Stereoselective α-indolylation of enals via an organocatalytic formal cross-coupling with indolesYang Hu,Lei Ju,Lin Lu,Hongmei Ma,Xinhong Yu Org. Biomol. Chem. 2015 13 8869
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James D. Crowley,Pauline H. Bandeen Dalton Trans. 2010 39 612
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Hongmei Sun,Christopher A. Hunter,Eva Marina Llamas Chem. Sci. 2015 6 1444
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Cristina Decavoli,Chiara L. Boldrini,Vanira Trifiletti,Sally Luong,Oliver Fenwick,Norberto Manfredi,Alessandro Abbotto RSC Adv. 2021 11 5311
18820-82-1 (Pyridine hydrobromide) Related Products
- 218777-23-2(2-Pyridylzinc bromide, 0.50 M in THF)
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- 39430-09-6(Pyridinyl)
- 21970-13-8(Pyridin-2-ylmagnesium bromide, 0.25 M in THF)
- 7291-22-7(Pyridine-d5, 99.5%)
- 17265-96-2(Pyridine-2,6-d2)
- 29761-82-8(4-Pyridinyl)
- 1807-97-2(Pyridine-2-d1)
- 10259-15-1(Pyridine-4-d1)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:18820-82-1)Pyridine hydrobromide
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:18820-82-1)Pyridinium hydrobromide
Purity:99.9%
Quantity:200kg
Price ($):Inquiry